![molecular formula C22H33NOS B1245496 4-[(1Z,5E,7E)-11-Methoxytetradeca-1,5,7,13-tetraenyl]-2-[(1R,2S)-2-methylcyclopropyl]-4,5-dihydro-1,3-thiazole](/img/structure/B1245496.png)
4-[(1Z,5E,7E)-11-Methoxytetradeca-1,5,7,13-tetraenyl]-2-[(1R,2S)-2-methylcyclopropyl]-4,5-dihydro-1,3-thiazole
Overview
Description
Curacin D is an organosulfur compound, an organonitrogen compound and a heterocyclic compound.
CID 10546404 is a natural product found in Lyngbya sordida, Symploca hydnoides, and Lyngbya polychroa with data available.
Scientific Research Applications
Central Nervous System Penetrability
- This compound is part of a novel series of selective serotonin-3 receptor antagonists. It has demonstrated effective penetration of the blood-brain barrier, indicating potential utility in central nervous system studies (Rosen et al., 1990).
Synthesis and Biological Properties
- Research has explored the synthesis and biological properties of various thiazole derivatives, which include the subject compound. These studies have focused on the synthesis methods, structural characterization, and potential pharmacological activities of these compounds (Crawley et al., 1992), (Mahesha et al., 2021), (Meriç et al., 2008).
Antimicrobial and Anti-Proliferative Activities
- Certain thiazole derivatives, including this compound, have been investigated for their antimicrobial and anti-proliferative activities. These studies have shown that some thiazole compounds exhibit promising biological properties, potentially relevant for treating various conditions (Mansour et al., 2020), (Prasad & Nayak, 2016).
Cardioprotective Activity
- Some thiazole derivatives have been studied for their cardioprotective activity. These compounds have shown moderate to high effects in vitro, suggesting potential for further pharmacological evaluation (Drapak et al., 2019).
properties
Product Name |
4-[(1Z,5E,7E)-11-Methoxytetradeca-1,5,7,13-tetraenyl]-2-[(1R,2S)-2-methylcyclopropyl]-4,5-dihydro-1,3-thiazole |
|---|---|
Molecular Formula |
C22H33NOS |
Molecular Weight |
359.6 g/mol |
IUPAC Name |
4-[(1Z,5E,7E)-11-methoxytetradeca-1,5,7,13-tetraenyl]-2-[(1R,2S)-2-methylcyclopropyl]-4,5-dihydro-1,3-thiazole |
InChI |
InChI=1S/C22H33NOS/c1-4-13-20(24-3)15-12-10-8-6-5-7-9-11-14-19-17-25-22(23-19)21-16-18(21)2/h4-6,8,10-11,14,18-21H,1,7,9,12-13,15-17H2,2-3H3/b6-5+,10-8+,14-11-/t18-,19?,20?,21+/m0/s1 |
InChI Key |
SSJXRCYFOOLEKV-RDTKOLQBSA-N |
Isomeric SMILES |
C[C@H]1C[C@H]1C2=NC(CS2)/C=C\CC/C=C/C=C/CCC(CC=C)OC |
Canonical SMILES |
CC1CC1C2=NC(CS2)C=CCCC=CC=CCCC(CC=C)OC |
synonyms |
curacin D |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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